Cas no 53-45-2 (Estra-1,3,5(10)-trien-17-one)

Estra-1,3,5(10)-trien-17-one structure
Estra-1,3,5(10)-trien-17-one structure
Product name:Estra-1,3,5(10)-trien-17-one
CAS No:53-45-2
MF:C18H22O
MW:254.36668
CID:369272
PubChem ID:5882

Estra-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-trien-17-one
    • (8R,9S,13S,14S)-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
    • 3-DEOXYESTRONE
    • 1,3,5(10)-estratrien-17-one
    • 3-deoxy-estrone
    • 3-Deoxyoestrone
    • 3-Desoxyestrone
    • Adopron
    • Agrestin
    • Deoxyestrone
    • Desoxyestrone
    • d-Estra-1,3,5(10)-trien-17-one
    • Estratrien-17-one
    • Estrone, 3-deoxy-
    • Oestra-1,3,5(10)-trien-17-one
    • UNII-M8WJ87C2AC
    • BRN 4689308
    • BDBM50405379
    • NSC-22195
    • WS-00042
    • (3aS,3bR,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
    • CHEMBL1627698
    • Q27148579
    • (8R,9S,13S,14S)-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
    • BIDD:ER0146
    • (8R,13S,14S)-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
    • 53-45-2
    • NSC22195
    • Estra-1,5(10)-trien-17-one
    • M8WJ87C2AC
    • NSC 22195
    • D85297
    • 1,3,5(10)-Oestratrien-17-one
    • (8R,9S,13S,14S)-13-METHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA(A)PHENANTHREN-17-ONE
    • SCHEMBL1258196
    • DTXSID4022498
    • CHEBI:79496
    • Inchi： InChI=1S/C18H22O/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)19/h2-5,14-16H,6-11H2,1H3/t14-,15-,16+,18+/m1/s1
    • InChI Key： LGHBWDKMGOIZKH-CBZIJGRNSA-N
    • SMILES： CC12CCC3C(C1CCC2=O)CCC4=CC=CC=C34

Computed Properties

  • Exact Mass: 254.16716
  • Monoisotopic Mass: 254.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.11180

Estra-1,3,5(10)-trien-17-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00DIWO-250mg
3-DEOXYESTRONE
 53-45-2 96%
250mg
 $620.00 2023-12-14
eNovation Chemicals LLC
Y1239104-100mg
3-DEOXYESTRONE
 53-45-2 95%
100mg
 $505 2025-02-25
eNovation Chemicals LLC
Y1239104-25mg
3-DEOXYESTRONE
 53-45-2 95%
25mg
 $230 2025-03-10
eNovation Chemicals LLC
Y1239104-100mg
3-DEOXYESTRONE
 53-45-2 95%
100mg
 $365 2024-06-06
eNovation Chemicals LLC
Y1239104-250mg
3-DEOXYESTRONE
 53-45-2 95%
250mg
 $680 2024-06-06
1PlusChem
1P00DIOC-250mg
3-DEOXYESTRONE
 53-45-2 96%
250mg
 $573.00 2024-04-30
Aaron
AR00DIWO-100mg
3-DEOXYESTRONE
 53-45-2 96%
100mg
 $325.00 2023-12-14
A2B Chem LLC
AG29932-3mg
3-DEOXYESTRONE
 53-45-2 96
3mg
 $105.00 2024-04-19
A2B Chem LLC
AG29932-10mg
3-DEOXYESTRONE
 53-45-2 96
10mg
 $135.00 2024-04-19
A2B Chem LLC
AG29932-2mg
3-DEOXYESTRONE
 53-45-2 96
2mg
 $86.00 2024-04-19

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